2-Bromo-3,5-diethoxy-6-nitropyridine

• IUPAC Name: 2-bromo-3,5-diethoxy-6-nitropyridine
• InChI: InChI=1S/C9H11BrN2O4/c1-3-15-6-5-7(16-4-2)9(12(13)14)11-8(6)10/h5H,3-4H2,1-2H3
• InChI Key: WFCVJOKZUAWIAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(N=C1[N+](=O)[O-])Br)OCC
• Molecular Formula: C9H11BrN2O4
• DSSTOX Substance ID: DTXSID601288900
• Molecular Weight: 291.10 g/mol
• CAS RN: 856850-59-4

Description

2-Bromo-3,5-diethoxy-6-nitropyridine is a chemical compound that belongs to the pyridine family. It is an important intermediate in the synthesis of various compounds, including pharmaceuticals and agrochemicals. This compound has attracted the attention of many researchers due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Bromo-3,5-diethoxy-6-nitropyridine is not fully understood. However, it has been proposed that the compound exerts its biological activities by interacting with cellular targets, such as enzymes and receptors. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and physiological effects:
Studies have shown that 2-Bromo-3,5-diethoxy-6-nitropyridine exhibits various biochemical and physiological effects. It has been reported to reduce oxidative stress, inflammation, and cell proliferation. Moreover, it has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Bromo-3,5-diethoxy-6-nitropyridine in lab experiments is its high purity and stability. Moreover, it is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 2-Bromo-3,5-diethoxy-6-nitropyridine. One of the potential applications is in the development of new drugs for the treatment of various diseases, such as cancer and inflammation. Moreover, this compound has shown promising results as a potential herbicide and insecticide, which could be further explored for agricultural applications. Further studies are also needed to elucidate the mechanism of action of this compound and its potential side effects in vivo.
In conclusion, 2-Bromo-3,5-diethoxy-6-nitropyridine is a unique compound with potential applications in various fields. Its synthesis method has been optimized to produce high yields and excellent purity. This compound has been extensively studied for its potential biological activities, including antioxidant, anti-inflammatory, and anticancer activities. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 2-Bromo-3,5-diethoxy-6-nitropyridine involves the reaction of 2-bromo-3,5-diethoxypyridine with nitric acid and sulfuric acid. This method has been optimized to produce high yields of the compound with excellent purity. The reaction mechanism involves the formation of a nitronium ion, which attacks the pyridine ring to form the nitro compound.

Scientific Research Applications

2-Bromo-3,5-diethoxy-6-nitropyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, agrochemistry, and material science. It has been reported to exhibit antioxidant, anti-inflammatory, and anticancer activities. Moreover, this compound has shown promising results as a potential herbicide and insecticide.